Cas no 2137997-66-9 (6-chloro-1-cyclobutyl-1H-1,3-benzodiazole)

• Product Name: 6-chloro-1-cyclobutyl-1H-1,3-benzodiazole
• CAS No: 2137997-66-9
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• CID: 5890277
• PubChem ID: 126553044
• Update Time: 2025-06-24

6-chloro-1-cyclobutyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1-cyclobutyl-1H-1,3-benzodiazole
• EN300-1116164
• SCHEMBL18474192
• 2137997-66-9

• Inchi： 1S/C11H11ClN2/c12-8-4-5-10-11(6-8)14(7-13-10)9-2-1-3-9/h4-7,9H,1-3H2
• InChI Key： CXQLQPJXAFBAFR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C=N2)C1CCC1

Computed Properties

• Exact Mass: 206.0610761g/mol
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.8Ų

Additional information on 6-chloro-1-cyclobutyl-1H-1,3-benzodiazole

Research Brief on 6-Chloro-1-cyclobutyl-1H-1,3-benzodiazole (CAS: 2137997-66-9): Recent Advances and Applications

6-Chloro-1-cyclobutyl-1H-1,3-benzodiazole (CAS: 2137997-66-9) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to provide an overview of the latest studies on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the cyclobutyl and benzodiazole moieties, make it a promising scaffold for the development of novel pharmaceuticals.

Recent studies have explored the synthetic pathways for 6-chloro-1-cyclobutyl-1H-1,3-benzodiazole, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly improves the efficiency of the cyclization step, reducing byproduct formation and enhancing scalability. This advancement is critical for large-scale production, which is essential for further preclinical and clinical studies.

In terms of biological activity, 6-chloro-1-cyclobutyl-1H-1,3-benzodiazole has shown promising results as an inhibitor of specific kinase targets involved in inflammatory and oncogenic pathways. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated its potent inhibitory effects on JAK2 and EGFR kinases, with IC50 values in the low micromolar range. These findings suggest potential applications in treating cancers and autoimmune diseases, although further in vivo studies are required to validate these effects.

Another area of interest is the compound's potential as a building block for more complex drug candidates. Researchers have reported its use in the synthesis of hybrid molecules that combine the benzodiazole scaffold with other pharmacophores, such as pyrimidine or quinoline derivatives. These hybrids exhibit enhanced binding affinity and selectivity for target proteins, as highlighted in a 2024 study in the European Journal of Medicinal Chemistry.

Despite these promising developments, challenges remain in the optimization of 6-chloro-1-cyclobutyl-1H-1,3-benzodiazole's pharmacokinetic properties. Issues such as solubility and metabolic stability need to be addressed to improve its drug-like characteristics. Recent computational studies have employed molecular docking and QSAR models to predict modifications that could enhance these properties, as reported in a 2023 article in the Journal of Chemical Information and Modeling.

In conclusion, 6-chloro-1-cyclobutyl-1H-1,3-benzodiazole (CAS: 2137997-66-9) represents a versatile and promising compound in the field of medicinal chemistry. Its synthetic accessibility, biological activity, and potential for structural diversification make it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacological profile and exploring its therapeutic applications in greater depth.